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Compound of Interest

Compound Name:
2-Chloro-5-hydroxypyridine-3-

carbonitrile

Cat. No.: B1367269 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-hydroxypyridine-3-
carbonitrile

This document provides a comprehensive technical guide on the safe handling, storage, and

emergency procedures for 2-Chloro-5-hydroxypyridine-3-carbonitrile. It is intended for

researchers, scientists, and drug development professionals who may work with this

compound. The protocols and recommendations outlined herein are synthesized from available

safety data for structurally similar compounds and established best practices in chemical

laboratory safety.

Compound Identification and Properties
2-Chloro-5-hydroxypyridine-3-carbonitrile is a substituted pyridine derivative. Its specific

arrangement of functional groups—a chloro group, a hydroxyl group, and a nitrile group on a

pyridine ring—makes it a valuable building block in medicinal chemistry and organic synthesis.

[1][2] However, these same features necessitate a thorough understanding of its potential

hazards.
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Identifier Value Source

Chemical Name
2-Chloro-5-hydroxypyridine-3-

carbonitrile
[3][4]

CAS Number 74650-75-2 [1][3][4][5]

Molecular Formula C₆H₃ClN₂O [1][3][4][5]

Molecular Weight 154.55 g/mol [4][5]

Purity Typically ≥97% [1][4]

Synonyms

2-chloro-5-hydroxy-3-

Pyridinecarbonitrile, 2-chloro-

5-hydroxynicotinonitrile

[5]

Hazard Assessment: A Data-Driven Approach
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Chloro-5-hydroxypyridine-3-
carbonitrile is not consistently available, a robust hazard assessment can be constructed by

examining close structural analogues. Compounds like 2-Chloro-5-hydroxypyridine (CAS

41288-96-4) and 2-Chloro-3-hydroxypyridine exhibit a consistent hazard profile that can be

logically extrapolated.[6][7]

The primary hazards are associated with irritant properties, a common feature of halogenated

pyridines.

GHS Hazard Classification (Inferred from Analogues)
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Hazard Class Category Hazard Statement GHS Pictogram

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Source: Inferred from data for 2-Chloro-5-hydroxypyridine and 2-Chloro-3-hydroxypyridine.[6]

[7]

Causality Behind Hazards:

Irritation: The electrophilic nature of the chlorinated pyridine ring can lead to reactions with

biological macromolecules in the skin, eyes, and respiratory tract, triggering an inflammatory

response perceived as irritation.[6][7]

Hazardous Decomposition: Like other chlorinated nitrogenous organic compounds, thermal

decomposition or combustion is expected to release toxic and irritating gases, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride

(HCl) gas.[7][8][9][10]

Exposure Control and Personal Protection
A multi-layered approach to exposure prevention is critical. This involves a combination of

engineering controls and appropriate Personal Protective Equipment (PPE).

Engineering Controls
The primary line of defense is to handle the compound in a controlled environment.

Fume Hood: All weighing and manipulations of the solid compound or its solutions must be

conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]
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Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[10][11]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical.

Eye and Face Protection: Wear tight-sealing safety goggles or a full-face shield to protect

against splashes or airborne particles.[7][8][9][11]

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile gloves. Always inspect gloves for

tears or punctures before use and change them immediately if contamination is

suspected.

Lab Coat: A full-sleeved lab coat must be worn to protect skin and clothing.

Respiratory Protection: If engineering controls fail or during a large spill, a NIOSH/MSHA or

European Standard EN 149 approved respirator may be necessary.[9]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[8][9][11] Do not eat, drink, or smoke in the laboratory.[9][11]

Standard Operating Procedures: A Workflow for
Safety
Adherence to a strict, validated protocol minimizes risk during routine handling and storage.

Safe Handling Workflow
This workflow outlines the critical steps for safely handling 2-Chloro-5-hydroxypyridine-3-
carbonitrile from receipt to disposal.
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Caption: A step-by-step workflow for the safe handling of the compound.
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Storage and Incompatibility
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

reactions.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9]

[10][11] Commercial suppliers recommend room temperature storage.[4][5]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[9]

The compound should also be protected from moisture.[7][12]

Emergency Response Protocols
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[7][8][9] If symptoms persist or if the person feels unwell, call a POISON

CENTER or doctor.[7][8][9]

Skin Contact: If on skin, wash immediately with plenty of soap and water.[7][8][9] If skin

irritation occurs, seek medical advice/attention.[7][8][9] Contaminated clothing should be

removed and washed before reuse.[7]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[7][8][9][10] Remove

contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes.[7][8][9]

[10] If eye irritation persists, get medical advice/attention.[7][8][9][10]

Ingestion: If swallowed, rinse the mouth with water.[9][11] Call a POISON CENTER or doctor

if you feel unwell.[9][11] Do NOT induce vomiting.[9]

Accidental Release and Fire-Fighting
Spills: For a small spill, ensure adequate ventilation and wear full PPE.[7] Avoid dust

formation.[7][10] Carefully sweep or scoop up the solid material and place it into a suitable,

labeled container for disposal.[10]
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Fire: In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide

as extinguishing media.[7] Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][10]

Emergency Response Decision Tree
This diagram provides a logical flow for responding to emergency situations.

Exposure Event Occurs

Move to Fresh Air.
Keep comfortable.

 Inhalation 

Wash with Soap & Water.
Remove contaminated clothing.

 Skin Contact 

Rinse with Water for 15+ min.
Remove contacts if possible.

 Eye Contact 

Rinse Mouth.
Do NOT induce vomiting.

 Ingestion 

Symptoms Persist
or Feel Unwell?

Call POISON CENTER
or Doctor

 Yes 

Monitor for Delayed Symptoms

 No 

Emergency Response Logic Diagram

Click to download full resolution via product page

Caption: A decision tree for first aid response following an exposure event.

Waste Disposal
Chemical waste must be handled responsibly to prevent environmental contamination.

Procedure: Dispose of the contents and container at an approved waste disposal facility.[8]

[9][10][11] All disposal practices must be in accordance with federal, state, and local
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regulations. Do not release into the environment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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